N-1,3-benzodioxol-5-yl-2-bromobutanamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-bromobutanamide
• InChI: InChI=1S/C11H12BrNO3/c1-2-8(12)11(14)13-7-3-4-9-10(5-7)16-6-15-9/h3-5,8H,2,6H2,1H3,(H,13,14)
• InChI Key: GZQVKDBFMPWKSN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC2=C(C=C1)OCO2)Br
• Molecular Formula: C11H12BrNO3
• DSSTOX Substance ID: DTXSID101276441
• Molecular Weight: 286.12 g/mol
• CAS RN: 451460-07-4

Description

N-1,3-benzodioxol-5-yl-2-bromobutanamide (BDBA) is an organic compound classified as a heterocyclic aromatic compound. It is a derivative of benzodioxole, a six-membered aromatic ring containing two oxygen atoms and four carbon atoms. BDBA is a white crystalline solid with a melting point of 116°C and a boiling point of 255°C. It is soluble in ethanol, methanol, chloroform and acetonitrile. BDBA has a wide range of applications in the scientific research field, including synthesis, catalysis, and biochemical and physiological studies.

Scientific Research Applications

Insecticidal Activity

Research has shown that analogues of N-1,3-benzodioxol-5-yl-2-bromobutanamide, such as N-tert-butyl-N'-(3,5-dimethylbenzoyl)-1,3-benzodioxole-5-carbohydrazide, have been synthesized and tested for their insecticidal activities against common pests like the cutworm (Spodoptera litura F). Some of these compounds have shown high insecticidal activities, comparable to commercial insecticides like tebufenozide (Sawada et al., 2003).

Antibacterial and Anti-inflammatory Properties

Compounds containing the 1,3-benzodioxol moiety have been explored for their potential as antibacterial and anti-inflammatory agents. For instance, N-(Alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides have been synthesized and found to exhibit good inhibitory activity against various bacterial strains and decent inhibition against lipoxygenase enzyme, suggesting their potential use in treating inflammatory diseases (Abbasi et al., 2017).

Anticancer and DNA Binding

Derivatives of 1,3-benzodioxol, such as 2-phenyl 1,3-benzodioxole, have been synthesized and investigated for their anticancer, antibacterial, and DNA-binding potentials. Some derivatives have shown greater potency than standard reference compounds in these areas, indicating their potential as therapeutic agents for cancer and bacterial infections (Gupta et al., 2016).

Monoamine Oxidase Inhibitors

Sesamol and benzodioxane derivatives related to this compound have been synthesized and evaluated as inhibitors of monoamine oxidase (MAO), particularly MAO-B, which is relevant for treating neurological disorders like Parkinson's disease. These compounds have shown promising results as selective MAO-B inhibitors (Engelbrecht et al., 2015).

Corrosion Inhibition

Piperine derivatives, including those with 1,3-benzodioxol moieties, have been theoretically studied for their potential as corrosion inhibitors on iron surfaces. These studies involve quantum chemical properties and molecular dynamics simulations to assess the efficacy of these compounds in protecting metal surfaces from corrosion (Belghiti et al., 2018).